Cas no 2096338-01-9 (1-(2,6-Dichlorophenyl)pyrazole-4-boronic acid, pinacol ester)

1-(2,6-Dichlorophenyl)pyrazole-4-boronic acid pinacol ester is a boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The pinacol ester group enhances stability, improving handling and storage compared to the free boronic acid. Its 2,6-dichlorophenyl substituent offers steric and electronic effects, making it valuable in constructing complex heterocyclic and pharmaceutical intermediates. The compound exhibits good solubility in common organic solvents, facilitating its use in diverse reaction conditions. Its reliability in coupling reactions, combined with its stability, makes it a preferred choice for synthetic chemists working on advanced molecular architectures.

1-(2,6-Dichlorophenyl)pyrazole-4-boronic acid, pinacol ester structure

2096338-01-9 structure

Product Name:1-(2,6-Dichlorophenyl)pyrazole-4-boronic acid, pinacol ester

CAS No:2096338-01-9

MF:C₁₅H₁₇BCl₂N₂O₂

MW:339.024681806564

MDL:MFCD19981556

CID:4638116

Update Time:2025-06-08

1-(2,6-Dichlorophenyl)pyrazole-4-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 1-(2,6-Dichlorophenyl)pyrazole-4-boronic acid, pinacol ester
- 1-(2,6-Dichlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- MDL： MFCD19981556
- Inchi： 1S/C15H17BCl2N2O2/c1-14(2)15(3,4)22-16(21-14)10-8-19-20(9-10)13-11(17)6-5-7-12(13)18/h5-9H,1-4H3
- InChI Key： UUENFKALJMRFGZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1N1C=C(B2OC(C)(C)C(C)(C)O2)C=N1)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 398
Topological Polar Surface Area: 36.3

1-(2,6-Dichlorophenyl)pyrazole-4-boronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB311503-250 mg	1-(2,6-Dichlorophenyl)pyrazole-4-boronic acid, pinacol ester; 95%	2096338-01-9		250mg	€297.00	2023-04-26
abcr	AB311503-1 g	1-(2,6-Dichlorophenyl)pyrazole-4-boronic acid, pinacol ester; 95%	2096338-01-9		1g	€637.00	2023-04-26
abcr	AB311503-250mg	1-(2,6-Dichlorophenyl)pyrazole-4-boronic acid, pinacol ester, 95%; .	2096338-01-9	95%	250mg	€297.00	2025-04-20
abcr	AB311503-1g	1-(2,6-Dichlorophenyl)pyrazole-4-boronic acid, pinacol ester, 95%; .	2096338-01-9	95%	1g	€637.00	2025-04-20
A2B Chem LLC	AX55359-250mg	1-(2,6-Dichlorophenyl)pyrazole-4-boronic acid, pinacol ester	2096338-01-9	95%	250mg	$176.00	2024-04-20
A2B Chem LLC	AX55359-1g	1-(2,6-Dichlorophenyl)pyrazole-4-boronic acid, pinacol ester	2096338-01-9	95%	1g	$391.00	2024-04-20
Ambeed	A467052-1g	1-(2,6-Dichlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2096338-01-9	95%	1g	$345.0	2024-04-21
Ambeed	A467052-250mg	1-(2,6-Dichlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2096338-01-9	98%	250mg	$185.0	2024-07-28